BENGHE Validation & Comparative

Check Availability & Pricing

Nigeria's Genomic Surveillance: A Comparative
Analysis with Global Pathogen Databases

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: NCDC

Cat. No.: B077871

Abuja, Nigeria - The Nigeria Centre for Disease Control (NCDC) is rapidly advancing its
genomic surveillance capabilities, moving beyond the initial focus on SARS-CoV-2 to
encompass a broader spectrum of pathogens critical to public health in the region. This
expansion aligns with the World Health Organization's global strategy to strengthen genomic
surveillance for pandemic and epidemic-prone pathogens. A comparative analysis of Nigeria's
efforts with established global pathogen databases like GISAID, GenBank, and the Pathogen-
Host Analysis Service (PHAS) reveals a burgeoning national system with significant
contributions to global health security, alongside opportunities for further integration and data
sharing.

The NCDC's national genomic surveillance strategy emphasizes a "One-Health" approach,
integrating clinical, epidemiological, and genomic data to monitor pathogen transmission,
virulence, and the efficacy of countermeasures.[1] Key pathogens of public health importance
in Nigeria that are priorities for genomic surveillance include Lassa fever virus, cholera, Mpox
virus, and influenza virus.[1] This strategic focus is crucial for a nation that plays a significant
role in the health landscape of Africa.[1]

Quantitative Comparison of Genomic Data

While specific, up-to-date quantitative data for all pathogens under surveillance by the NCDC
remains largely within internal reports, available information and publications provide insights
into the scale of their operations and contributions to global databases.
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Feature

NCDC Genomic
Surveillance

GISAID

GenBank (NCBI)

Primary Focus

National public health
surveillance of priority
pathogens in Nigeria
(e.g., Lassa fever,
Cholera, Mpox,
Influenza, SARS-CoV-
2).[1]

Global sharing of
genomic data of
influenza viruses,
SARS-CoV-2, and
other epidemic and
pandemic-prone

pathogens.[2]

Comprehensive public
repository for all
nucleotide sequence
data and supporting

information.

Data Submission

(Nigeria)

Internal data
generation and
analysis with
submissions to global

databases.

Approximately 7,000
SARS-CoV-2
sequences submitted
from Nigeria.[3] Data
on other pathogens is
less publicly

quantified.

Nigerian researchers
and institutions
contribute sequence
data for various
studies, including
pathogens like Lassa

fever virus.

Pathogen Coverage

Lassa fever, Cholera,
Mpox, Influenza,
SARS-CoV-2, and
others of national

importance.[1]

Influenza viruses,
SARS-CoV-2,
Respiratory Syncytial
Virus (RSV), and
other designated
pathogens of global

concern.

A vast array of
viruses, bacteria,
fungi, and other

organisms.

Data Accessibility

Primarily for national
public health decision-
making, with data
shared globally
through established

platforms.

Publicly accessible to
registered users,
promoting rapid global
data sharing during

outbreaks.

Openly accessible to
the public for research

and analysis.

Methodologies and Experimental Protocols

The NCDC and its collaborating centers in Nigeria employ state-of-the-art sequencing

technologies to generate genomic data. The national strategy document indicates the use of
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both Oxford Nanopore and Illlumina sequencing platforms, which are situated in various
academic and public health laboratories across the country.[1] This dual-platform approach
allows for both rapid, real-time sequencing and high-throughput, accurate genomic
characterization.

While detailed, standardized experimental protocols for the NCDC's entire genomic
surveillance program are not publicly available in a single repository, research publications from
Nigerian scientists and their collaborators offer insights into the methodologies used for specific
pathogens. For instance, studies on Lassa fever have detailed the use of metagenomic
sequencing to identify the virus and rule out other co-circulating pathogens.

The NCDC's national strategy highlights the development of a standardized bioinformatics
workflow as a key objective.[1] This is crucial for ensuring data quality, comparability, and timely
analysis to inform public health responses. The Africa Centres for Disease Control and
Prevention (Africa CDC) has been instrumental in supporting bioinformatics capacity building
across the continent, including in Nigeria, to enable the analysis of next-generation sequencing
data.[4]

Data Flow and Integration

The flow of genomic data from the NCDC and its partners to global databases is a critical
component of global health surveillance. This process ensures that Nigerian data contributes to
the global understanding of pathogen evolution and spread.
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Conclusion

The NCDC's genomic surveillance program is a vital asset for Nigeria's public health security
and a growing contributor to the global understanding of pathogen diversity and evolution.
While there is a clear strategy and established infrastructure, continued efforts to standardize
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protocols, enhance bioinformatics capacity, and ensure timely and comprehensive data sharing
with global databases will be crucial. Increased transparency in reporting quantitative
sequencing and submission data for a wider range of pathogens will further solidify Nigeria's
position as a key player in the global genomic surveillance landscape. This will ultimately
benefit not only the health of Nigerians but also contribute to a more robust global
preparedness against infectious disease threats.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ncdc.gov.ng [ncdc.gov.ng]

2. GISAID - Wikipedia [en.wikipedia.org]

3. Nigeria expands genomic sequencing intervention beyond COVID-19 | WHO | Regional
Office for Africa [afro.who.int]

e 4. Africa CDC conduct bioinformatics training to support genomic surveillance — Africa CDC
[africacdc.org]

 To cite this document: BenchChem. [Nigeria's Genomic Surveillance: A Comparative
Analysis with Global Pathogen Databases]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077871#comparison-of-ncdc-s-genomic-surveillance-
with-global-pathogen-databases]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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